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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Sulcofuron is an obsolete organochlorine insecticide, and as such, comprehensive

and recent experimental data on its environmental fate and degradation are scarce in publicly

available literature. This guide summarizes the available information and provides a framework

for understanding its potential environmental behavior based on its physicochemical properties

and data from structurally related compounds. Significant data gaps exist, particularly

concerning its degradation kinetics and mobility parameters.

Physicochemical Properties
A compound's physicochemical properties are fundamental to understanding its environmental

distribution and fate. The available data for Sulcofuron are presented below.
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Property Value Source

IUPAC Name

5-chloro-2-[4-chloro-2-[(3,4-

dichlorophenyl)carbamoylamin

o]phenoxy]benzenesulfonic

acid

PubChem[1]

CAS Number 24019-05-4 PubChem[1]

Molecular Formula C₁₉H₁₂Cl₄N₂O₅S PubChem[1]

Molecular Weight 522.2 g/mol PubChem[1]

XLogP3 5.3 PubChem[1]

Water Solubility Data Not Available

Vapor Pressure Data Not Available

Henry's Law Constant Data Not Available

pKa Data Not Available

Environmental Degradation
The degradation of a pesticide in the environment can occur through abiotic (chemical) and

biotic (microbial) processes. Due to the lack of specific experimental data for Sulcofuron, the

following sections provide a general overview of the expected degradation pathways for similar

chemical structures, such as other urea-based pesticides.

Abiotic Degradation
2.1.1 Hydrolysis

Hydrolysis is a chemical reaction with water that can be a significant degradation pathway for

some pesticides. The rate of hydrolysis is often dependent on the pH of the water. For many

urea-based pesticides, the urea bridge can be susceptible to cleavage under certain pH

conditions.

Quantitative Data: Hydrolysis
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pH Half-life (DT₅₀) Temperature (°C) Source

Data Not Available for

Sulcofuron

2.1.2 Photolysis

Photolysis, or photodegradation, is the breakdown of a chemical by light, particularly in the UV

spectrum of sunlight. This process can be a major route of dissipation for pesticides present on

soil surfaces or in the upper layers of water bodies.

Quantitative Data: Aqueous Photolysis

Condition Half-life (DT₅₀) Quantum Yield Source

Data Not Available for

Sulcofuron

Biotic Degradation
Microbial degradation is a key process in the breakdown of pesticides in soil and aquatic

systems. Microorganisms utilize the pesticide as a source of carbon and energy, leading to its

transformation and, ultimately, mineralization.

2.2.1 Aerobic Degradation

In the presence of oxygen, aerobic microorganisms can degrade a wide range of organic

compounds.

Quantitative Data: Aerobic Soil Metabolism

Soil Type
Half-life (DT₅₀)
(days)

Temperature
(°C)

Organic
Carbon (%)

Source

Data Not

Available for

Sulcofuron

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.2.2 Anaerobic Degradation

In environments with limited or no oxygen, such as flooded soils and sediments, anaerobic

microorganisms dominate the degradation processes.

Quantitative Data: Anaerobic Water-Sediment Metabolism

System
Half-life (DT₅₀)
(days) - Total
System

Half-life (DT₅₀)
(days) - Water
Phase

Half-life (DT₅₀)
(days) -
Sediment
Phase

Source

Data Not

Available for

Sulcofuron

Environmental Mobility
The mobility of a pesticide in the environment determines its potential to move from the

application site to other environmental compartments, such as groundwater.

Adsorption/Desorption
The tendency of a pesticide to bind to soil particles is a key factor in its mobility. The soil

organic carbon-water partitioning coefficient (Koc) is a common measure of this tendency.

Quantitative Data: Mobility

Parameter Value Source

Koc (L/kg) Data Not Available

Mobility Class Data Not Available

Bioaccumulation
Bioaccumulation is the process by which a chemical is taken up by an organism, either directly

from the environment or through the consumption of contaminated food. The bioconcentration
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factor (BCF) is a measure of the extent of chemical accumulation in an organism from water.

Quantitative Data: Bioaccumulation

Parameter Value Species Source

BCF 74.13 (Predicted) ECHEMI

Bioaccumulation

Potential
Low

A BCF value of less than 1,000 suggests a low potential for bioaccumulation.

Experimental Protocols
Standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD), are often used to study the environmental fate of chemicals.

Hydrolysis
A typical hydrolysis study involves dissolving the test substance in sterile aqueous buffer

solutions of different pH values (e.g., 4, 7, and 9). The solutions are maintained at a constant

temperature in the dark. Samples are taken at various intervals and analyzed for the

concentration of the parent compound and any major degradation products.

Photolysis
Aqueous photolysis studies expose a solution of the test substance to a light source that

simulates natural sunlight. The experiment is conducted at a constant temperature. Samples

are collected over time to determine the rate of degradation. Control samples are kept in the

dark to account for any hydrolysis or other non-photolytic degradation.

Aerobic and Anaerobic Soil Metabolism
These studies use viable soil samples incubated in the dark at a controlled temperature and

moisture content. For aerobic studies, a continuous flow of air is maintained. For anaerobic

studies, the system is purged with an inert gas like nitrogen. The test substance, often

radiolabeled, is applied to the soil. At various time points, soil samples are extracted and
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analyzed to determine the concentration of the parent compound and its metabolites. Volatile

compounds and CO₂ are trapped to create a mass balance.

Water-Sediment Studies (OECD 308)
This study simulates the conditions in a natural water body with sediment. A layer of sediment

is placed at the bottom of a vessel and is overlain with water. The test substance is added to

the water phase. The system is incubated in the dark at a constant temperature. Both aerobic

and anaerobic conditions can be simulated. Water and sediment samples are collected at

intervals and analyzed for the parent compound and its transformation products. This study

provides information on the partitioning of the chemical between water and sediment and its

degradation in the total system.

Analytical Methods
The determination of Sulcofuron and its potential degradation products in environmental

matrices requires sensitive and selective analytical methods. Based on its chemical structure

and studies on similar compounds, the following techniques are relevant:

Sample Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be

used to isolate the analyte from water samples. For soil and sediment, solvent extraction

followed by cleanup steps is necessary.

Analysis: High-performance liquid chromatography (HPLC) coupled with a suitable detector,

such as a diode array detector (DAD) or a mass spectrometer (MS), is a common technique

for the analysis of urea-based pesticides. Liquid chromatography-electrospray ionization-

tandem mass spectrometry (LC-ESI-MS-MS) provides high sensitivity and selectivity for the

determination of these analytes in complex matrices.

Visualizations
Logical Relationship of Environmental Fate Processes
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Abiotic Degradation Biotic Degradation Transport & Partitioning

Sulcofuron in Environment

Hydrolysis Photolysis Aerobic Degradation Anaerobic Degradation Adsorption to Soil/Sediment Leaching to Groundwater Runoff to Surface Water Bioaccumulation

Degradation Products

Click to download full resolution via product page

Caption: Interplay of degradation and transport processes for Sulcofuron.

General Experimental Workflow for a Water-Sediment
Study (OECD 308)
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Start: Prepare Water-Sediment Systems
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Caption: Workflow for an OECD 308 water-sediment degradation study.
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Hypothetical Degradation Pathway
Given the structure of Sulcofuron, a plausible initial degradation step in both biotic and abiotic

pathways could be the cleavage of the urea bridge, a common degradation pathway for

phenylurea herbicides. This would result in the formation of two main fragments. Further

degradation would likely involve modification of the aromatic rings.

Sulcofuron Urea Bridge Cleavage
(Hydrolysis/Microbial Action)

5-chloro-2-(2-amino-4-chlorophenoxy)
benzenesulfonic acid

3,4-dichlorophenyl isocyanate

Further Degradation
(e.g., Ring Opening)

Click to download full resolution via product page

Caption: A hypothetical initial degradation pathway for Sulcofuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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